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Compound of Interest

Compound Name:
(E)-Ethyl 4,4-dimethoxybut-2-

enoate

Cat. No.: B046319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (E)-Ethyl 4,4-
dimethoxybut-2-enoate (CAS No. 114736-25-3). The information herein is compiled from

available chemical data and safety protocols for structurally related compounds, intended to

provide a thorough understanding of the necessary precautions for laboratory and drug

development settings.

Chemical and Physical Properties
(E)-Ethyl 4,4-dimethoxybut-2-enoate is a clear, colorless oil.[1] While a comprehensive,

officially published Material Safety Data Sheet (MSDS) for this specific compound is not readily

available, its physical and chemical properties can be summarized from supplier data and

computational models.
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Property Value Source

CAS Number 114736-25-3 [1][2]

Molecular Formula C₈H₁₄O₄ [1][2][3]

Molecular Weight 174.19 g/mol [2]

Appearance Clear Colourless Oil [1]

Storage Temperature 2-8°C (Refrigerator) [1][4]

Hazard Identification and Safety Precautions
Due to the lack of a specific MSDS, a precautionary approach is warranted, assuming hazards

associated with unsaturated esters. Unsaturated polyester resins, which contain unsaturated

esters, are classified as flammable liquids.[5][6] Styrene, a component in these resins, is a skin

sensitizer and can cause irritation upon inhalation.[7] Therefore, similar precautions should be

taken.

Potential Hazards:

May cause skin and eye irritation upon direct contact.

Inhalation of vapors may cause respiratory tract irritation.

May be harmful if swallowed.

The compound is an unsaturated ester, a class of chemicals that can be flammable.

Personal Protective Equipment (PPE)
A critical aspect of safe handling is the consistent use of appropriate personal protective

equipment.[8]
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PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.[8]

Hand Protection Chemically resistant gloves (e.g., nitrile).[8]

Body Protection Laboratory coat or chemical-resistant apron.[8]

Respiratory Protection

To be used in a well-ventilated area. If

ventilation is inadequate, a NIOSH-approved

respirator with an organic vapor cartridge is

recommended.[7]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the compound and ensure

laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[9][10]

Avoid direct contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the handling area.[11]

Wash hands thoroughly after handling.[9][11]

Keep containers tightly closed when not in use.

Keep away from heat, sparks, and open flames.[12]

Storage:

Store in a tightly sealed container in a refrigerator at 2-8°C.[1][4]

Store away from incompatible materials such as strong oxidizing agents.[12]

The storage area should be cool, dry, and well-ventilated.[13]
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Experimental Protocols
The following are generalized protocols for the safe handling of (E)-Ethyl 4,4-dimethoxybut-2-
enoate in a research setting.

General Handling Workflow
This workflow outlines the standard procedure for using the chemical in an experiment.
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Standard Handling Workflow
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Emergency Procedures: Chemical Spill
In the event of a chemical spill, a quick and informed response is crucial to minimize potential

harm.[14]

Alert personnel in the immediate area

Contain the spill with absorbent material

Clean up using a spill kit

Place waste in a sealed container

Decontaminate the area

Report the incident to the supervisor

Click to download full resolution via product page

Minor Chemical Spill Response
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Evacuate the immediate area

Alert emergency personnel (e.g., 911) and supervisor

Attend to any injured or contaminated persons Close doors and prevent entry

Await arrival of trained emergency responders

Click to download full resolution via product page

Major Chemical Spill Response

First Aid Measures
These are general first aid guidelines. Always consult the available safety data for the specific

chemical being used.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[15]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

develops.[14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[14]

Disposal Considerations
All waste materials, including contaminated absorbents and PPE, should be collected in a

sealed, properly labeled container.[16] Disposal must be in accordance with local, state, and

federal regulations for hazardous chemical waste. Contact your institution's Environmental

Health and Safety (EHS) department for specific disposal procedures.[16]

This guide is intended for informational purposes and should be used in conjunction with your

institution's specific safety protocols and the professional judgment of trained personnel.

Always prioritize safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.pharmaffiliates.com/en/114736-25-3-e-ethyl-4-4-dimethoxybut-2-enoate-pa4070570.html
https://www.chemscene.com/product/114736-25-3-cs-0141403.html
https://pubchem.ncbi.nlm.nih.gov/compound/13917752
https://pubchem.ncbi.nlm.nih.gov/compound/13917752
https://achmem.com/products/cat-no-amcs051604
https://www.upresins.org/wp-content/uploads/2021/06/180503_UPR_SHG1_EN.pdf
https://legacy.plasticseurope.org/download_file/force/1634/181
https://www.rulecomposite.com/new_detail/Is-unsaturated-polyester-resin-safe.html
https://havokjournal.com/fitness/medical/6-best-practices-in-liquid-lab-handling/
https://www.markherb.com/web/content/1444?access_token=aec1b415-dc58-4b3a-84e7-e09ee682be4b&unique=922234d6c541a51f6138f7da3d13e5a557fd429d&download=true
https://www.uwlax.edu/globalassets/offices-services/ehs/part-d.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.chembk.com/en/chem/Ethyl%20but-2-enoate
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://emergency.fsu.edu/hazards/chemical-spills
https://www.usplastic.com/catalog/files/msdss/standard%20safety%20sheet.pdf
https://ehs.princeton.edu/chemical/spill/procedures
https://www.benchchem.com/product/b046319#safety-and-handling-precautions-for-e-ethyl-4-4-dimethoxybut-2-enoate
https://www.benchchem.com/product/b046319#safety-and-handling-precautions-for-e-ethyl-4-4-dimethoxybut-2-enoate
https://www.benchchem.com/product/b046319#safety-and-handling-precautions-for-e-ethyl-4-4-dimethoxybut-2-enoate
https://www.benchchem.com/product/b046319#safety-and-handling-precautions-for-e-ethyl-4-4-dimethoxybut-2-enoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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